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Compound of Interest

Compound Name: Antimony oxalate

Cat. No.: B093564

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of antimony
oxalate, a compound of interest in various scientific and pharmaceutical applications. This
document will delve into its chemical properties, detail methods for its molecular weight
determination, and explore its relevance in biological systems.

Core Properties of Antimony Oxalate

Antimony oxalate, with the chemical formula Ce012Sbz, is a key compound in various
industrial and research applications. A precise understanding of its molecular weight is
fundamental for accurate stoichiometric calculations in chemical reactions, formulation
development, and analytical testing.

Property Value Source
Molecular Formula Ce012Sh2 [L121131[41[5]16]
Molecular Weight 507.58 g/mol [11[2]15]16]
CAS Number 16455-98-4 [L1[2113114]
Appearance Powder [31[6]

Purity 98% [31[4]
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Determination of Molecular Weight: Experimental
Protocols

The accurate determination of a compound's molecular weight is a cornerstone of chemical
analysis. While modern techniques like mass spectrometry provide high-precision data,
classical methods are also instructive.

Mass Spectrometry

Mass spectrometry is the gold standard for determining the molecular weight of a compound.
This technique ionizes chemical species and sorts the ions based on their mass-to-charge
ratio.

Experimental Workflow for Mass Spectrometry:
Caption: Workflow for molecular weight determination using mass spectrometry.
Methodology:

o Sample Preparation: A dilute solution of antimony oxalate is prepared in a suitable solvent
system that ensures its stability and ionization efficiency.

« lonization: The prepared sample is introduced into the mass spectrometer. Electrospray
ionization (ESI) is a common technique for organometallic compounds, where a high voltage
is applied to the liquid to create an aerosol of charged droplets.

e Mass Analysis: The generated ions are directed into the mass analyzer. The analyzer
separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a signal is generated for each ion.

o Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to
the molecular ion of antimony oxalate. The molecular weight is determined from this peak.

Titration

A classical method for the determination of the oxalate content, which can be used to infer the
molecular weight of antimony oxalate, involves redox titration with potassium permanganate.
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Experimental Workflow for Titration:
Caption: Workflow for determining oxalate content via redox titration.
Methodology:

o Sample Preparation: An accurately weighed sample of antimony oxalate is dissolved in a
solution of dilute sulfuric acid.

« Titration: The solution is heated to approximately 60°C and then titrated with a standardized
solution of potassium permanganate (KMnQa).

o Endpoint Detection: The endpoint of the titration is indicated by the first persistent pink color
of the permanganate ion.

o Calculation: The amount of oxalate in the sample can be calculated from the volume and
concentration of the KMnOa solution used. From the known mass of the initial antimony
oxalate sample and the calculated moles of oxalate, the molecular weight can be
determined.

Relevance in Drug Development and Signaling
Pathways

Antimony-containing compounds have a long history in medicine, particularly in the treatment
of leishmaniasis. While the direct signaling pathways of antimony oxalate are not extensively
characterized, the biological activity of antimony ions (Sb3*) is of significant interest. Antimony
compounds are known to induce oxidative stress in parasites, leading to their death.

Hypothesized Cellular Impact of Antimony:
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Caption: Hypothesized mechanism of antimony-induced cell death.

Further research is necessary to fully elucidate the specific interactions and signaling cascades
initiated by antimony oxalate in biological systems. Understanding these pathways is crucial
for the development of novel therapeutic strategies and for assessing the toxicological profile of
such compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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